Cas no 2243512-70-9 (Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate)

• Product Name: Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate
• CAS No: 2243512-70-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6299656
• PubChem ID: 138040379
• Update Time: 2025-06-08

Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2243512-70-9
• Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate
• EN300-6477177
• AT32150

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-4-9-8-12(9,13)5-7-14/h9H,4-8,13H2,1-3H3
• InChI Key： RLKQLFDFQMMVLZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CC2(CC1)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate

Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 2243512-70-9, known as Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for bioactivity modulation.

The molecular structure of Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate is characterized by a bicyclic framework, which provides enhanced stability and rigidity compared to its acyclic counterparts. The presence of the tert-butyl group further enhances the compound's lipophilicity, making it an ideal candidate for drug delivery systems and bioavailability optimization studies.

Recent studies have highlighted the potential of this compound in the development of novel antibiotics and anticancer agents. Researchers have demonstrated that the bicyclic structure can serve as a scaffold for incorporating bioactive moieties, leading to improved pharmacokinetic profiles and reduced toxicity in preclinical models.

In addition to its therapeutic applications, Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate has shown promise in agrochemical research, particularly in the design of more efficient herbicides and insecticides. Its ability to modulate enzyme activity at the molecular level makes it a valuable tool in the development of next-generation pest control agents.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that combines ring-closing metathesis with subsequent functionalization steps. Recent advancements in catalytic asymmetric synthesis have enabled the scalable production of this compound with high enantiomeric purity, further enhancing its utility in chiral chemistry applications.

Looking ahead, the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the exploration of novel applications for Tert-butyl 1-amino-4-azabicyclo[5.1.0]octane-4-carboxylate. By leveraging predictive modeling techniques, researchers can identify optimal binding sites and design more effective drug candidates based on this versatile scaffold.

In conclusion, CAS No. 2243512-70-9 represents a cutting-edge compound with vast potential across multiple industries. Its unique structural features, combined with recent advancements in synthetic methodology and computational tools, position it as a key player in the development of innovative solutions for global health and agricultural challenges.